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Compound of Interest

Compound Name: Clathrin-IN-3

Cat. No.: B606716

For Immediate Release

This technical whitepaper provides a comprehensive overview of the chemical and biological
properties of Clathrin-IN-3 (also known as Compound 25), a potent and specific inhibitor of
clathrin-mediated endocytosis (CME). Designed for researchers, scientists, and drug
development professionals, this document details the compound's mechanism of action,
physicochemical properties, synthesis, and the experimental protocols used for its
characterization.

Core Chemical Properties

Clathrin-IN-3, systematically named 3-Sulfo-N-benzyl-1,8-naphthalimide, potassium salt, is a
small molecule inhibitor identified through focused library development. Its core function is the
specific disruption of a key protein-protein interaction (PPI) in the CME pathway.

Physicochemical Data

The following table summarizes the key computed chemical properties of Clathrin-IN-3.
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Property Value Source
potassium;2-benzyl-1,3-
IUPAC Name dioxobenzo[de]isoquinoline-5- PubChem
sulfonate
Clathrin-IN-3, Compound 25,
Synonyms ) ) MedChemExpress, PubChem
Clathrin-IN-25, Pitstop® 1-25
CAS Number 1419321-16-6 PubChem
Molecular Formula C19H12KNOsS PubChem
Molecular Weight 405.5 g/mol PubChem
Exact Mass 405.00732514 Da PubChem
Topological Polar Surface Area 103 A2 PubChem
Rotatable Bond Count 3 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor
5 PubChem
Count
Complexity 685 PubChem

Mechanism of Action: Targeting the Clathrin Hub

Clathrin-mediated endocytosis is a vital cellular process orchestrated by the assembly of a
clathrin coat on the plasma membrane. The clathrin heavy chain's N-terminal domain (TD) acts
as a crucial hub, binding to various accessory proteins that contain "clathrin-box" motifs. One of
the most important of these interactions is with amphiphysin.

Clathrin-IN-3 functions as a direct competitive inhibitor of the PPI between the clathrin terminal
domain and amphiphysin. By occupying a key binding site on the clathrin TD, it prevents the
recruitment of amphiphysin and other essential accessory proteins, thereby stalling the
maturation and internalization of clathrin-coated pits. Docking studies have rationalized the
structure-activity relationship, indicating that the N-benzyl-1,8-naphthalimide scaffold fits snugly
into a binding pocket on the clathrin TD.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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